Cas no 2171226-92-7 ((3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid)

• Product Name: (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid
• CAS No: 2171226-92-7
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 5870146
• PubChem ID: 165560180
• Update Time: 2025-10-29

(3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid
• 2171226-92-7
• EN300-1476014
• (3S)-3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}heptanoic acid

• Inchi： 1S/C26H27N3O6/c1-2-3-8-16(13-24(30)31)27-25(32)22-14-23(35-29-22)28-26(33)34-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,14,16,21H,2-3,8,13,15H2,1H3,(H,27,32)(H,28,33)(H,30,31)/t16-/m0/s1
• InChI Key： BJWFGULMKPTVLP-INIZCTEOSA-N
• SMILES： O(C(NC1=CC(C(N[C@H](CC(=O)O)CCCC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 131Ų

Additional information on (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid

Research Brief on (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid (CAS: 2171226-92-7)

In recent years, the compound (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid (CAS: 2171226-92-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxazole ring in its structure makes it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid to enhance its utility in peptide chemistry. Researchers have reported improved synthetic routes that yield higher purity and better scalability, addressing previous challenges related to yield and byproduct formation. These advancements are critical for its application in large-scale pharmaceutical production, where consistency and efficiency are paramount.

The biological activity of derivatives of this compound has also been a subject of investigation. Preliminary in vitro studies suggest that modifications to the oxazole ring or the heptanoic acid moiety can influence binding affinity to specific protein targets, such as enzymes involved in inflammatory pathways. This has opened new avenues for designing inhibitors or modulators of these enzymes, with potential therapeutic implications for diseases like cancer and autoimmune disorders.

Furthermore, the compound's role in bioconjugation has been explored in the context of antibody-drug conjugates (ADCs) and other targeted therapies. Its ability to serve as a linker or spacer molecule, owing to its stable yet modifiable structure, has been highlighted in recent publications. This versatility makes it a promising candidate for next-generation drug delivery systems, where precise targeting and controlled release are essential.

In conclusion, (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid (CAS: 2171226-92-7) represents a versatile and valuable tool in medicinal chemistry. Ongoing research continues to uncover its potential in drug discovery and development, with recent advancements in synthesis and application paving the way for future innovations. As the field progresses, further studies are expected to elucidate its full therapeutic potential and expand its utility in pharmaceutical sciences.